Cas no 500992-11-0 (Tat-NR2B9c)
Tat-NR2B9c structure
Product Name:Tat-NR2B9c
CAS No:500992-11-0
MF:C105H188N42O30
MW:2518.8796
MDL:MFCD09842404
CID:2601877
PubChem ID:44568939
Update Time:2024-11-03
Tat-NR2B9c Chemical and Physical Properties
Names and Identifiers
-
- Tat-NR2B9c
- Nerinetide
- D45TI2TWMA
- NA-1
- FN023
- Nerinetide [USAN]
- Tat NR2B9c
- WHO 10857
- L-tyrosylglycyl-L-arginyl-L-lysyl-L-lysyl-L-arginyl-L-arginyl-L- glutaminyl-L-arginyl-L-arginyl-L-arginyl-L-lysyl-L-leucyl-L-seryl-L-seryl-L-isoleucyl-L-alpha-glutamyl-L-seryl-L-alpha-aspartyl-L-valine
- L-Valine, L-tyrosylglycyl-L-arginyl-L-lysyl-L-lysyl-L-arginyl-L-arginyl-L- glutaminyl-L-arginyl-L-arginyl-L-arginyl-L-lysyl-L-leucyl-L-seryl-L-seryl-L-isoleucyl-L-alpha-glutamyl-L-seryl-L
- GTPL12332
- L-Valine, L-tyrosylglycyl-L-arginyl-L-lysyl-L-lysyl-L-arginyl-L-arginyl-L- glutaminyl-L-arginyl-L-arginyl-L-arginyl-L-lysyl-L-leucyl-L-seryl-L-seryl-L-isoleucyl-L-alpha-glutamyl-L-seryl-L-alpha-aspartyl-
- AVA99211
- AKOS040740169
- Tat-NR2B9c TFA
- DA-58297
- 1834571-04-8
- FN-023
- 500992-11-0
- UNII-D45TI2TWMA
- D84054
- Tat-NR2Bct TFA;NA-1 TFA
- AS-82902
- DA-58298
-
- MDL: MFCD09842404
- Inchi: 1S/C105H188N42O30/c1-7-55(6)80(98(175)140-69(34-36-77(154)155)92(169)143-72(50-148)95(172)142-71(48-78(156)157)94(171)146-79(54(4)5)99(176)177)147-97(174)74(52-150)145-96(173)73(51-149)144-93(170)70(46-53(2)3)141-90(167)62(22-10-13-39-108)133-85(162)63(24-15-41-124-101(113)114)135-87(164)65(26-17-43-126-103(117)118)136-88(165)66(27-18-44-127-104(119)120)138-91(168)68(33-35-75(110)152)139-89(166)67(28-19-45-128-105(121)122)137-86(163)64(25-16-42-125-102(115)116)134-84(161)61(21-9-12-38-107)132-83(160)60(20-8-11-37-106)131-82(159)59(23-14-40-123-100(111)112)130-76(153)49-129-81(158)58(109)47-56-29-31-57(151)32-30-56/h29-32,53-55,58-74,79-80,148-151H,7-28,33-52,106-109H2,1-6H3,(H2,110,152)(H,129,158)(H,130,153)(H,131,159)(H,132,160)(H,133,162)(H,134,161)(H,135,164)(H,136,165)(H,137,163)(H,138,168)(H,139,166)(H,140,175)(H,141,167)(H,142,172)(H,143,169)(H,144,170)(H,145,173)(H,146,171)(H,147,174)(H,154,155)(H,156,157)(H,176,177)(H4,111,112,123)(H4,113,114,124)(H4,115,116,125)(H4,117,118,126)(H4,119,120,127)(H4,121,122,128)/t55-,58-,59-,60-,61-,62-,63-,64-,65-,66-,67-,68-,69-,70-,71-,72-,73-,74-,79-,80-/m0/s1
- InChI Key: XWQVQFBTSBCKLI-FKXNDIMNSA-N
- SMILES: O=C([C@]([H])(C([H])([H])C([H])([H])C([H])([H])C([H])([H])N([H])[H])N([H])C([C@]([H])(C([H])([H])C([H])([H])C([H])([H])N([H])/C(=N\[H])/N([H])[H])N([H])C([C@]([H])(C([H])([H])C([H])([H])C([H])([H])N([H])/C(=N\[H])/N([H])[H])N([H])C([C@]([H])(C([H])([H])C([H])([H])C([H])([H])N([H])/C(=N/[H])/N([H])[H])N([H])C([C@]([H])(C([H])([H])C([H])([H])C(N([H])[H])=O)N([H])C([C@]([H])(C([H])([H])C([H])([H])C([H])([H])N([H])/C(=N/[H])/N([H])[H])N([H])C([C@]([H])(C([H])([H])C([H])([H])C([H])([H])N([H])/C(=N/[H])/N([H])[H])N([H])C([C@]([H])(C([H])([H])C([H])([H])C([H])([H])C([H])([H])N([H])[H])N([H])C([C@]([H])(C([H])([H])C([H])([H])C([H])([H])C([H])([H])N([H])[H])N([H])C([C@]([H])(C([H])([H])C([H])([H])C([H])([H])N([H])/C(=N/[H])/N([H])[H])N([H])C(C([H])([H])N([H])C([C@]([H])(C([H])([H])C1C([H])=C([H])C(=C([H])C=1[H])O[H])N([H])[H])=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)N([H])[C@]([H])(C(N([H])[C@@]([H])(C([H])([H])O[H])C(N([H])[C@@]([H])(C([H])([H])O[H])C(N([H])[C@]([H])(C(N([H])[C@]([H])(C(N([H])[C@]([H])(C(N([H])[C@]([H])(C(N([H])[C@]([H])(C(=O)O[H])C([H])(C([H])([H])[H])C([H])([H])[H])=O)C([H])([H])C(=O)O[H])=O)C([H])([H])O[H])=O)C([H])([H])C([H])([H])C(=O)O[H])=O)[C@@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])[H])=O)=O)=O)C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H]
Computed Properties
- Exact Mass: 2518.4510076 g/mol
- Monoisotopic Mass: 2517.4476528 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 49
- Hydrogen Bond Acceptor Count: 40
- Heavy Atom Count: 177
- Rotatable Bond Count: 99
- Complexity: 5380
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 20
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 2518.9
- XLogP3: -19.3
- Topological Polar Surface Area: 1260
Experimental Properties
- Density: 1.52±0.1 g/cm3 (20 ºC 760 Torr),
Tat-NR2B9c Security Information
- Storage Condition:Powder -80°C 2 years -20°C 1 year In solvent -80°C 6 months -20°C 1 month
Tat-NR2B9c Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| DC Chemicals | DC22522-100mg |
Tat-NR2B9c |
500992-11-0 | >98% | 100mg |
$750.0 | 2023-09-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-RP064-5mg |
Tat-NR2B9c |
500992-11-0 | 98+% | 5mg |
2284CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-RP064-10mg |
Tat-NR2B9c |
500992-11-0 | 98+% | 10mg |
3745CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-RP064-1mg |
Tat-NR2B9c |
500992-11-0 | 98+% | 1mg |
888CNY | 2021-05-07 | |
| Apollo Scientific | BISN0039-1mg |
Tat-NR2B9c |
500992-11-0 | 98% | 1mg |
£85.00 | 2025-02-22 | |
| Apollo Scientific | BISN0039-5mg |
Tat-NR2B9c |
500992-11-0 | 98% | 5mg |
£195.00 | 2025-02-22 | |
| Apollo Scientific | BISN0039-10mg |
Tat-NR2B9c |
500992-11-0 | 98% | 10mg |
£285.00 | 2025-02-22 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T860411-5mg |
Tat-NR2B9c |
500992-11-0 | >98% | 5mg |
¥2,708.10 | 2022-09-28 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T52570-1mg |
Tat-NR2B9c |
500992-11-0 | 98% | 1mg |
¥696.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T52570-10mg |
Tat-NR2B9c |
500992-11-0 | 98% | 10mg |
¥2806.0 | 2023-09-06 |
Tat-NR2B9c Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
500992-11-0 (Tat-NR2B9c) Related Products
- 646452-46-2(L-Asparagine,L-seryl-L-lysyl-L-glutaminyl-L-valyl-L-asparaginylglycyl-L-valyl-L-glutaminyl-L-lysyl-L-glutaminyl-L-arginyl-L-arginyl-L-leucyl-L-alanyl-L-alanyl-)
- 870156-31-3(L-Leucine,L-lysyl-L-seryl-L-leucyl-L-asparaginyl-L-valyl-L-seryl-L-seryl-L-seryl-L-valyl-L-asparaginyl-L-glutaminyl-L-alanyl-L-seryl-L-arginyl-)
- 873884-33-4(L-Aspartic acid,L-leucyl-L-leucyl-L-valyl-L-lysyl-L-seryl-L-alanyl-L-arginyl-L-asparaginyl-)
- 873884-37-8(L-Lysine,L-leucyl-L-leucyl-L-valyl-L-lysyl-L-seryl-L-alanyl-L-arginyl-L-asparaginyl-)
- 861136-80-3(L-Valine, L-glutaminyl-L-arginyl-L-seryl-L-asparaginyl-L-leucyl-L-lysyl-)
- 654067-09-1(L-Aspartic acid,glycyl-L-valyl-L-arginyl-L-glutaminyl-L-seryl-L-arginyl-L-alanyl-L-seryl-)
- 152044-86-5(L-Glutamic acid,L-leucyl-L-arginyl-L-arginyl-L-a-aspartyl-L-leucyl-L-a-aspartyl-L-alanyl-L-seryl-L-arginyl-L-a-glutamyl-L-alanyl-L-lysyl-L-lysyl-L-glutaminyl-L-valyl-L-a-glutamyl-L-lysyl-L-alanyl-L-leucyl-)
- 146401-87-8(Fibrinopeptide A(lamprey) (9CI))
- 845527-15-3(L-Lysine, L-asparaginyl-L-arginyl-L-seryl-L-leucyl-L-lysyl-L-arginyl-L-isoleucyl-L-seryl-L-asparaginyl-L-lysyl-L-arginyl-L-isoleucyl-L-arginyl-L-arginyl-)
- 873884-35-6(L-Glutamic acid,L-leucyl-L-leucyl-L-valyl-L-lysyl-L-seryl-L-alanyl-L-arginyl-L-asparaginyl-)
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent